Cas no 1220019-67-9 (4-(3-Chloro1,1'-biphenyl-4-yl)oxypiperidinehydrochloride)

• Product Name: 4-(3-Chloro1,1'-biphenyl-4-yl)oxypiperidinehydrochloride
• CAS No: 1220019-67-9
• MF: C₁₇H₁₉Cl₂NO
• MW: 324.244862794876
• CID: 4687812
• Update Time: 2025-06-07

4-(3-Chloro1,1'-biphenyl-4-yl)oxypiperidinehydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-[(3-Chloro[1,1'-biphenyl]-4-yl)oxy]piperidine hydrochloride
• 4-[(3-Chloro[1,1'-biphenyl]-4-yl)oxy]piperidinehydrochloride
• 4-((3-Chloro-[1,1'-biphenyl]-4-yl)oxy)piperidine hydrochloride
• 4-(2-chloro-4-phenylphenoxy)piperidine hydrochloride
• 4-[(3-chloro[1,1-biphenyl]-4-yl)oxy]piperidine hydrochloride
• 4-(3-Chloro1,1'-biphenyl-4-yl)oxypiperidinehydrochloride

• Inchi： 1S/C17H18ClNO.ClH/c18-16-12-14(13-4-2-1-3-5-13)6-7-17(16)20-15-8-10-19-11-9-15;/h1-7,12,15,19H,8-11H2;1H
• InChI Key： UWJAWOJLHNSNDP-UHFFFAOYSA-N
• SMILES： ClC1C=C(C2C=CC=CC=2)C=CC=1OC1CCNCC1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 287
• Topological Polar Surface Area: 21.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 4-(3-Chloro1,1'-biphenyl-4-yl)oxypiperidinehydrochloride

Introduction to 4-(3-Chloro-1,1'-biphenyl-4-yl)oxypiperidinehydrochloride (CAS No: 1220019-67-9)

4-(3-Chloro-1,1'-biphenyl-4-yl)oxypiperidinehydrochloride, identified by its Chemical Abstracts Service (CAS) number 1220019-67-9, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, featuring a piperidine core linked to a biphenyl moiety with a chloro substituent, has garnered attention due to its structural complexity and potential biological activity. The presence of both aromatic and heterocyclic components makes it a promising candidate for further investigation in drug discovery and development.

The chemical structure of 4-(3-Chloro-1,1'-biphenyl-4-yl)oxypiperidinehydrochloride can be broken down into several key functional groups. The piperidine ring, a six-membered nitrogen-containing heterocycle, is known for its versatility in medicinal chemistry due to its ability to mimic the binding pockets of various biological targets. The biphenyl group, on the other hand, introduces rigidity and electronic properties that can influence the compound's interactions with biological receptors. The chloro substituent at the 3-position of the biphenyl ring further modulates the electronic environment and can serve as a handle for further chemical modifications.

In recent years, there has been a growing interest in developing novel compounds that combine the advantages of multiple pharmacophoric elements. The structure of 4-(3-Chloro-1,1'-biphenyl-4-yl)oxypiperidinehydrochloride aligns well with this trend, as it integrates both piperidine and biphenyl moieties into a single scaffold. This dual functionality has been explored in various therapeutic areas, including central nervous system (CNS) disorders, oncology, and inflammation.

One of the most compelling aspects of 4-(3-Chloro-1,1'-biphenyl-4-yl)oxypiperidinehydrochloride is its potential as a lead compound for the development of new drugs. Researchers have been particularly interested in its interaction with targets such as serotonin receptors, which are implicated in conditions like depression and anxiety. The combination of the piperidine ring and the biphenyl moiety may provide enhanced binding affinity and selectivity compared to existing therapeutic agents.

Recent studies have demonstrated that derivatives of this compound exhibit promising pharmacological properties. For instance, modifications to the piperidine ring have shown improved solubility and bioavailability, while alterations to the biphenyl group have enhanced receptor binding affinity. These findings suggest that 4-(3-Chloro-1,1'-biphenyl-4-yl)oxypiperidinehydrochloride could serve as a valuable starting point for structure-based drug design.

The synthesis of 4-(3-Chloro-1,1'-biphenyl-4-yl)oxypiperidinehydrochloride involves several key steps that highlight the synthetic challenges associated with constructing complex molecular architectures. The introduction of the chloro substituent onto the biphenyl ring typically requires careful control of reaction conditions to ensure high yield and purity. Subsequent coupling of this intermediate with the piperidine ring necessitates orthogonal reaction conditions to avoid unwanted side products.

In terms of pharmacokinetic properties, 4-(3-Chloro-1,1'-biphenyl-4-yl)oxypiperidinehydrochloride exhibits interesting characteristics that make it an attractive candidate for further development. Preliminary data suggest that it has favorable metabolic stability and moderate oral bioavailability. These properties are critical for ensuring that the compound reaches its target site in sufficient concentrations to exert its desired therapeutic effect.

The potential applications of 4-(3-Chloro-1,1'-biphenyl-4-yl)oxypiperidinehydrochloride extend beyond CNS disorders. Researchers are also exploring its utility in treating inflammatory diseases by targeting specific enzymes or receptors involved in inflammatory pathways. The structural features of this compound make it well-suited for modulating these pathways without causing significant off-target effects.

As our understanding of biological systems continues to evolve, so does our ability to design molecules that interact selectively with specific targets. The case of 4-(3-Chloro-1,1'-biphenyl-4-yl)oxypiperidinehydrochloride underscores the importance of integrating structural diversity with functional innovation in drug discovery. By leveraging advanced computational methods and synthetic strategies, researchers can rapidly explore new chemical spaces and identify promising candidates for further development.

In conclusion,4-(3-Chloro-1,1'-biphenyl-4-yloxy)piperidinehydrochloride (CAS No: 1220019-67-9) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising pharmacological properties make it a valuable asset in the search for new therapeutic agents. As research continues to uncover new applications and optimize synthetic methodologies,this compound is poised to play an important role in addressing unmet medical needs across multiple therapeutic areas.